4-(difluoromethyl)-2-methyl-6-{4-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]piperazin-1-yl}pyrimidine

• IUPAC Name: 3-[[4-[6-(difluoromethyl)-2-methylpyrimidin-4-yl]piperazin-1-yl]methyl]-5-methyl-1,2,4-oxadiazole
• InChI: InChI=1S/C14H18F2N6O/c1-9-17-11(14(15)16)7-13(18-9)22-5-3-21(4-6-22)8-12-19-10(2)23-20-12/h7,14H,3-6,8H2,1-2H3
• InChI Key: YPOKOJIAHKLRCB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)N2CCN(CC2)CC3=NOC(=N3)C)C(F)F
• Molecular Formula: C14H18F2N6O
• Molecular Weight: 324.33 g/mol

Description

The compound contains several functional groups including a pyrimidine ring, a piperazine ring, a methyl group, and a difluoromethyl group. The presence of these functional groups suggests that the compound could have potential applications in various fields such as medicinal chemistry.

Synthesis Analysis

While specific synthesis methods for this compound are not available, compounds with similar functional groups are often synthesized through various methods. For example, oxadiazoles can be synthesized via the reaction of amidoximes with isatoic anhydrides.

Molecular Structure Analysis

The compound contains a 1,2,4-oxadiazole ring, which is a five-membered heterocyclic ring system consisting of two nitrogen atoms, one oxygen atom, and two carbon atoms. This ring is often used as a pharmacophore in drug design.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by its functional groups. For instance, the difluoromethyl group could potentially undergo various reactions, such as those involving bond formation with carbon, oxygen, nitrogen, or sulfur.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its functional groups and overall structure. For example, the presence of the difluoromethyl group could impact the compound’s polarity and reactivity.

Future Directions

Given the potential applications of compounds containing a 1,2,4-oxadiazole ring, future research could explore the synthesis and biological activity of similar compounds. Additionally, the development of novel methods for the synthesis of 1,2,4-oxadiazoles with diverse functionalities is an important goal for modern organic chemistry.